Cas no 19060-64-1 (N-(4-Aminophenyl)nicotinamide)

• Product Name: N-(4-Aminophenyl)nicotinamide
• CAS No: 19060-64-1
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD02585681
• CID: 879388
• PubChem ID: 1133063
• Update Time: 2025-07-22

N-(4-Aminophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminophenyl)nicotinamide
• N-(4-Amino-phenyl)-nicotinamide
• N-(4-aminophenyl)pyridine-3-carboxamide
• AKOS BBV-007649
• UKRORGSYN-BB BBV-007649
• N-(4-aminophenyl)nicotinamide(SALTDATA: FREE)
• BBL029684
• STK497999
• VS-09364
• MFCD02585681
• CS-0313260
• 3-Pyridinecarboxamide, N-(4-aminophenyl)-
• 19060-64-1
• N-(4-aminophenyl)nicotinamide, AldrichCPR
• DTXSID40360655
• ALBB-031243
• SCHEMBL3093633
• AKOS000100238

• MDL： MFCD02585681
• Inchi： 1S/C12H11N3O/c13-10-3-5-11(6-4-10)15-12(16)9-2-1-7-14-8-9/h1-8H,13H2,(H,15,16)
• InChI Key： PYIOLOFFPBBNGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 213.09000
• Monoisotopic Mass: 213.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 2.57030

N-(4-Aminophenyl)nicotinamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Aminophenyl)nicotinamide

N-(4-Aminophenyl)nicotinamide: A Comprehensive Overview

N-(4-Aminophenyl)nicotinamide, also known by its CAS number 19060-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and material science. In recent years, advancements in synthetic methodologies and a deeper understanding of its biological interactions have further highlighted its importance.

N-(4-Aminophenyl)nicotinamide is a derivative of nicotinamide, a well-known precursor to nicotinamide adenine dinucleotide (NAD+), which plays a crucial role in cellular metabolism. The substitution of the amino group at the para position of the phenyl ring introduces unique electronic and steric properties to the molecule. This modification not only enhances its solubility but also influences its interaction with biological systems, making it a valuable compound for both academic research and industrial applications.

Recent studies have explored the potential of N-(4-Aminophenyl)nicotinamide as a building block in medicinal chemistry. Researchers have investigated its role in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, N-(4-Aminophenyl)nicotinamide has also been utilized in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of metal-organic frameworks (MOFs). These frameworks are being explored for their potential use in gas storage, catalysis, and sensing technologies. A 2023 article in *Chemistry of Materials* highlighted how this compound's coordination properties contribute to the development of highly porous MOFs with exceptional stability.

The synthesis of N-(4-Aminophenyl)nicotinamide involves a multi-step process that typically begins with the preparation of 4-aminophenyl alcohol. This intermediate is then subjected to oxidation and subsequent coupling reactions to yield the final product. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible. Such improvements are critical for meeting the growing demand from both academic and industrial sectors.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of N-(4-Aminophenyl)nicotinamide. Studies conducted in 2023 indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint. This finding is particularly relevant for industries considering its use in large-scale applications.

In conclusion, N-(4-Aminophenyl)nicotinamide (CAS 19060-64-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make significant contributions to various fields for years to come.